Cas no 94201-03-3 (5-(4-Methylphenyl)heptanal)

• Product name: 5-(4-Methylphenyl)heptanal
• CAS No: 94201-03-3
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 812298
• PubChem ID: 3023975

5-(4-Methylphenyl)heptanal Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methylphenyl)heptanal
• NS00066204
• DTXSID80916150
• EINECS 303-584-8
• 94201-03-3

• Inchi： InChI=1S/C14H20O/c1-3-13(6-4-5-11-15)14-9-7-12(2)8-10-14/h7-11,13H,3-6H2,1-2H3
• InChI Key： ZLJBIAXKACXRHZ-UHFFFAOYSA-N
• SMILES： CCC(CCCC=O)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids